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Compound of Interest

Compound Name: Vat Black 27

{ Get Quote

Cat. No.: B1669110

Vat Black 27: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Vat Black 27, a complex anthraquinone dye. The information is curated for
researchers and professionals in the fields of chemistry and materials science.

Core Compound Identification

Vat Black 27, also known by its Colour Index name, C.I. Vat Black 27, and CAS number 2379-
81-9, is a significant member of the vat dye category.[1][2][3] Its key identifiers are summarized
in the table below.

Identifier

Value

Molecular Formula

Ca2H23N3O06[1][2][3][41[51[6][ 7]

Molecular Weight

665.65 g/mol [1][2][3][4][7]

CAS Registry Number

2379-81-9[1][2][5]

Colour Index No.

69005[2][3]

Synonyms

Vat Olive R, Vat Olive 2G, Cibanon Olive 2R-
01[3][4]
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Physicochemical Properties

Vat Black 27 presents as a black powder.[1][2][€] Its solubility characteristics are notable; it is
insoluble in water, acetone, ethanol, toluene, and xylene.[1][2][6] However, it demonstrates
slight solubility in chloroform and pyridine and is soluble in 2-chlorophenol.[1][2][6] When
introduced to concentrated sulfuric acid, it produces a red solution, which, upon dilution, yields
a flocculent olive-green precipitate.[1][2] The leuco form of the dye, produced during the vatting
process, is reddish-brown in alkaline conditions and yellow-brown in acidic conditions.[1][2]

Conceptual Relationship of Vat Black 27 Identifiers

The following diagram illustrates the logical flow from the common name of the compound to its

fundamental chemical properties.

Vat Black 27

Anthraquinone Structure

Molecular Formula
C42H23N30s6

Molecular Weight
665.65 g/mol

Click to download full resolution via product page

Vat Black 27: From Name to Molecular Properties.
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Manufacturing Methods

The synthesis of Vat Black 27 can be achieved through two primary methods:

o Condensation and Cyclization: This process involves the condensation of N-(4-chloro-9,10-
dioxo-9,10-dihydroanthracen-1-yl)benzamide with N-(4-amino-9,10-dioxo0-9,10-
dihydroanthracen-1-yl)benzamide in the presence of a copper catalyst, followed by
cyclization using chlorosulfonic acid.[1]

» Oxidation: An alternative route involves the treatment of N-[4-(4-benzoylimino-9,10-dioxo-
anthracen-1-ylidene)amino-9,10-dihydroxy-anthracen-1-yllbenzamide in sulfuric acid,
followed by oxidation of the product.[1]

Due to the nature of this compound as a commercial dye, detailed, publicly available
experimental protocols are scarce. The methodologies described represent the general
chemical pathways for its synthesis.

Applications

The primary application of Vat Black 27 is in the dyeing of cotton fibers. It is well-suited for
suspension pad dyeing and is also utilized for jig dyeing of cotton yarn and impregnation
methods.[1][2][4] Its use in printing is less common.[1][4] The dye can be used in combination
with other vat dyes to achieve a range of colors.[1][2][4] It also finds application in the dyeing of
silk, where it exhibits good affinity and levelness, and in dyeing fiber/cotton blended fabrics.[1]

[4]

While Vat Black 27 is a well-established dye, its direct application in drug development or its
involvement in specific biological signaling pathways has not been documented in the reviewed
literature. Its utility for researchers is primarily in the fields of materials science and textile
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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